Recent advances in radical polymerization of bio-based monomers in aqueous dispersed media†
RSC Sustainability Pub Date: 2023-05-09 DOI: 10.1039/D3SU00097D
Abstract
This review describes the recent research and development progress in the radical polymerization of bio-based monomers in aqueous dispersed media. The previous review on this subject was published in 2019 by S. Molina-Gutiérrez and coworkers (Green Chem., 2019, 21, 36). This topic is constantly evolving and improving because of the need for greener solutions to replace petroleum-derived monomers and more sustainable procedures to generate aqueous dispersions of polymers. For these reasons, we chose not only to update the previous review, but also to emphasize opportunities and constraints and to present considerations about green chemistry to outline the revolution that is arising.
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CAS no.: 155535-23-2